Cas no 2167835-50-7 (N-{2-(5-cyclopropylpyridin-3-yl)sulfanylethyl}cyclopropanamine)

• Product Name: N-{2-(5-cyclopropylpyridin-3-yl)sulfanylethyl}cyclopropanamine
• CAS No: 2167835-50-7
• MF: C₁₃H₁₈N₂S
• MW: 234.360421657562
• CID: 6186090
• PubChem ID: 165864486
• Update Time: 2025-06-29

N-{2-(5-cyclopropylpyridin-3-yl)sulfanylethyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-{2-(5-cyclopropylpyridin-3-yl)sulfanylethyl}cyclopropanamine
• EN300-1478397
• N-{2-[(5-cyclopropylpyridin-3-yl)sulfanyl]ethyl}cyclopropanamine
• 2167835-50-7

• Inchi： 1S/C13H18N2S/c1-2-10(1)11-7-13(9-14-8-11)16-6-5-15-12-3-4-12/h7-10,12,15H,1-6H2
• InChI Key： RRPDOOVYZLJZCU-UHFFFAOYSA-N
• SMILES： S(C1=CN=CC(=C1)C1CC1)CCNC1CC1

Computed Properties

• Exact Mass: 234.11906976g/mol
• Monoisotopic Mass: 234.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Additional information on N-{2-(5-cyclopropylpyridin-3-yl)sulfanylethyl}cyclopropanamine

Professional Introduction to N-{2-(5-cyclopropylpyridin-3-yl)sulfanylethyl)cyclopropanamine (CAS No. 2167835-50-7)

N-{2-(5-cyclopropylpyridin-3-yl)sulfanylethyl)cyclopropanamine, a compound with the CAS number 2167835-50-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure, characterized by a cyclopropanamine core and a sulfanylethyl side chain linked to a 5-cyclopropylpyridine moiety, offers a versatile platform for further chemical modifications and biological evaluations.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in modern medicinal chemistry. The incorporation of the 5-cyclopropylpyridin-3-yl group into the sulfanylethyl moiety introduces specific steric and electronic properties that can influence the compound's interactions with biological targets. This design approach is particularly relevant in the development of small-molecule inhibitors targeting enzymes involved in critical metabolic pathways.

Recent studies have demonstrated the potential of analogs featuring similar sulfanylethyl and cyclopropanamine structures in modulating enzyme activity. For instance, derivatives of cyclopropanamines have shown promise in inhibiting proteases and kinases, which are often implicated in diseases such as cancer and inflammatory disorders. The presence of the 5-cyclopropylpyridine group enhances the compound's solubility and bioavailability, making it an attractive candidate for further pharmacokinetic studies.

In the context of drug discovery, N-{2-(5-cyclopropylpyridin-3-yl)sulfanylethyl)cyclopropanamine (CAS No. 2167835-50-7) has been explored for its potential to interact with specific binding sites on proteins. Computational modeling studies have suggested that this compound may bind to active pockets of enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are known to play roles in signal transduction pathways. The sulfanylethyl group, in particular, is recognized for its ability to form hydrogen bonds and salt bridges with amino acid residues in protein targets, thereby enhancing binding affinity.

The cyclopropanamine moiety is another key feature that contributes to the compound's pharmacological profile. Cyclopropane rings are known to introduce rigidity into molecular structures, which can improve binding stability and selectivity. This characteristic has been exploited in the design of various drug candidates, including those targeting bacterial enzymes and viral proteases. The combination of these structural elements makes N-{2-(5-cyclopropylpyridin-3-yl)sulfanylethyl)cyclopropanamine a compelling subject for further investigation.

Current research efforts are focused on optimizing the synthesis of this compound to improve yield and scalability. Advances in catalytic methods have enabled more efficient transformations, allowing for the production of larger quantities of material for preclinical testing. Additionally, green chemistry principles are being applied to minimize waste and reduce environmental impact during synthesis.

The biological evaluation of N-{2-(5-cyclopropylpyridin-3-yl)sulfanylethyl)cyclopropanamine has revealed promising preliminary results. In vitro assays have indicated that this compound exhibits inhibitory activity against several target enzymes, with IC50 values that suggest potential therapeutic efficacy. Further studies are underway to elucidate its mechanism of action and assess its safety profile in animal models.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of N-{2-(5-cyclopropylpyridin-3-yl)sulfanylethyl)cyclopropanamine exemplifies how structural innovation can lead to the discovery of new therapeutic opportunities. By leveraging cutting-edge synthetic techniques and computational tools, researchers continue to push the boundaries of drug discovery and development.

In conclusion, N-{2-(5-cyclopropylpyridin-3-yl)sulfanylethyl)cyclopropanamine (CAS No. 2167835-50-7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activity make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.